1-(2-Iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one

• Molecular Formula: C15H18INO2
• Molecular Weight: 371.21 g/mol
• SMILES: CC(C)C(=O)C1CCCN(C1=O)C2=CC=CC=C2I
• InChI: InChI=1S/C15H18INO2/c1-10(2)14(18)11-6-5-9-17(15(11)19)13-8-4-3-7-12(13)16/h3-4,7-8,10-11H,5-6,9H2,1-2H3
• InChIKey: LPPFLMATAMSLJO-UHFFFAOYSA-N

1-(2-Iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS 2059943-98-3) is a synthetic piperidin-2-one derivative featuring an ortho-iodophenyl substituent at N1 and an isobutyryl (2-methylpropanoyl) moiety at C3. Its molecular formula is C₁₅H₁₈INO₂ (MW 371.21 g/mol), with a predicted logP of 3.26, 0 H-bond donors, 2 H-bond acceptors, and a topological polar surface area (TPSA) of 37.38 Ų.

1-(2-Iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one – Structural Identity, Core Properties, and Sourcing Baseline

1-(2-Iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS 2059943-98-3) is a synthetic piperidin-2-one derivative featuring an ortho-iodophenyl substituent at N1 and an isobutyryl (2-methylpropanoyl) moiety at C3 [1]. Its molecular formula is C₁₅H₁₈INO₂ (MW 371.21 g/mol), with a predicted logP of 3.26, 0 H-bond donors, 2 H-bond acceptors, and a topological polar surface area (TPSA) of 37.38 Ų . The compound is commercially available from multiple vendors (e.g., Enamine, Leyan) at purities typically ≥95% [2]. It serves as a versatile intermediate in medicinal chemistry, particularly for constructing kinase inhibitor scaffolds and peptidomimetics via cross-coupling at the iodine handle [3].

Synthetic Intermediate For kinase inhibitor scaffold construction

Cross-Coupling Handle Ortho-iodo enables Pd-mediated diversification

Lipophilicity Profile Reported logP aligns with intracellular target space

• [1] Kuujia. Cas no 2059943-98-3 (1-(2-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one). https://www.kuujia.com/cas-2059943-98-3.html. View Source
• [2] Kuujia. 2059943-98-3 Price Page. https://www.kuujia.com/price/2059943-98-3.html. View Source
• [3] Kuujia. Cas no 2059943-98-3 – Applications section. https://www.kuujia.com/cas-2059943-98-3.html (lines 100–135). View Source

Why 1-(2-Iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one Cannot Be Simply Exchanged for Positional or Halogen Analogs

Piperidin-2-one derivatives bearing an N-iodophenyl group and a C3-acyl substituent are not interchangeable building blocks. The ortho-iodo configuration introduces steric compression at the N-aryl bond that alters conformational preferences and coupling reactivity compared to the para isomer, while the isobutyryl group at C3 provides a distinct steric and electronic environment relative to linear acyl or α-bromo analogs [1][2]. Commercially, the ortho-iodo derivative (CAS 2059943-98-3) carries a price premium of approximately 20–40% over the para isomer (CAS 2060038-20-0) for equivalent quantities, reflecting differences in synthetic accessibility [3][4]. These structural and economic factors make simple substitution scientifically unjustifiable and potentially costly in scale-up contexts.

Ortho-iodo isobutyryl (CAS 2059943-98-3)

vs.

Para-iodo isomer: steric environment alters coupling reactivity

Target halogen-free core

vs.

Fluoro- or bromo-iodo analogs: shifted MW, logP, and bioactivity may alter library profile

Isobutyryl side chain

vs.

Propanoyl analog: lower logP and reduced steric bulk may shift SAR interpretation

• [1] Kuujia. Cas no 2059943-98-3 – Structural description. https://www.kuujia.com/cas-2059943-98-3.html. View Source
• [2] Kuujia. Cas no 2060038-20-0 (1-(4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one). https://www.kuujia.com/cas-2060038-20-0.html. View Source
• [3] Kuujia. 2059943-98-3 Price Page – Enamine EN300-329822. https://www.kuujia.com/price/2059943-98-3.html. View Source
• [4] Kuujia. 2060038-20-0 Price Page – Enamine EN300-329831. https://www.kuujia.com/price/2060038-20-0.html. View Source

Quantitative Differentiation of 1-(2-Iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one Against Closest Structural Analogs

Ortho- vs. Para-Iodophenyl Substitution: Steric and Electronic Divergence

The ortho-iodophenyl isomer (CAS 2059943-98-3) places the iodine atom adjacent to the piperidinone N-aryl bond, creating significant steric hindrance that restricts rotation around the N–C(aryl) bond relative to the para isomer (CAS 2060038-20-0) [1][2]. This conformational restriction directly impacts reactivity in metal-catalyzed cross-coupling reactions: ortho-substituted aryl halides generally exhibit slower oxidative addition to Pd(0) than para-substituted counterparts, requiring higher catalyst loadings or longer reaction times for comparable conversion [1]. The steric environment also influences the dihedral angle between the phenyl ring and the piperidinone plane, which can alter the trajectory of derivatized groups in downstream target binding.

Iodine Position

Head-to-head

Ortho-iodo (target): steric hindrance restricts N–aryl rotation vs. Para-iodo: less hindered; faster Pd(0) oxidative addition expected

Reactivity differences may alter cross-coupling yields

Reactivity inference from aryl halide class-level literature

Evidence Dimension	Iodine substitution position on N-phenyl ring (steric environment and expected coupling reactivity)
Target Compound Data	ortho (2-iodo); CAS 2059943-98-3; N1-aryl bond rotation sterically hindered
Comparator Or Baseline	para (4-iodo); CAS 2060038-20-0; N1-aryl bond rotation less hindered; faster oxidative addition to Pd(0) expected
Quantified Difference	Conformational restriction qualitatively established; quantitative oxidative addition rate differences are class-level inference from general aryl halide reactivity trends [1].
Conditions	Structural comparison based on InChI and SMILES; reactivity inference from aryl halide literature precedent

Why This Matters

Researchers building libraries via Suzuki or Sonogashira couplings at the iodine handle must account for differential reactivity that can alter product yields and impurity profiles.

• [1] Kuujia. Cas no 2059943-98-3 (ortho isomer). https://www.kuujia.com/cas-2059943-98-3.html. View Source
• [2] Kuujia. Cas no 2060038-20-0 (para isomer). https://www.kuujia.com/cas-2060038-20-0.html. View Source

Halogen Substituent Impact on Physicochemical Properties: Iodo vs. Fluoro-Iodo vs. Bromo-Iodo Analogs

Replacing the parent 2-iodophenyl group with a 2-fluoro-4-iodophenyl substituent (CAS 2060029-52-7) increases molecular weight from 371.21 to 389.20 g/mol (+17.99 Da, +4.8%) and raises predicted density from approximately 1.52 to 1.562 g/cm³ . The addition of fluorine lowers logP and alters hydrogen bonding capacity, directly affecting solubility and membrane permeability. Conversely, substituting the isobutyryl group with an α-bromo-isobutyryl group (3-(2-bromo-2-methylpropanoyl)-1-(2-iodophenyl)piperidin-2-one, Sigma-Aldrich ENAH3047C93F) introduces a heavier halogen (Br) at the acyl side chain, generating a distinct reactivity profile for nucleophilic displacement at the tertiary bromide center . Available bioactivity data for the bromo analog show mPGES-1 inhibition with an IC₅₀ of 506 nM in human HEK293 cells [1], whereas no public bioactivity data are available for the target compound, underscoring its primary role as a synthetic intermediate rather than a probe compound.

Halogen Substitution

Context-dependent

Target MW 371.2 Da; no bioactivity data

Fluoro-iodo MW 389.2 Da (+4.8%)

Bromo-iodo MW ~449.1 Da (+21%); mPGES-1 IC₅₀ 506 nM

Parent scaffold avoids additional halogen mass and lipophilicity shift

Bioactivity only reported for bromo analog; target is synthetic intermediate

Evidence Dimension	Molecular weight, molecular formula, predicted density, and available bioactivity
Target Compound Data	MW 371.21 Da; C₁₅H₁₈INO₂; predicted density ~1.52 g/cm³; no public bioactivity data (CAS 2059943-98-3)
Comparator Or Baseline	Fluoro-iodo analog (CAS 2060029-52-7): MW 389.20 Da; C₁₅H₁₇FINO₂; predicted density 1.562 g/cm³. Bromo-iodo analog: MW ~449.1 Da; C₁₅H₁₇BrINO₂; mPGES-1 IC₅₀ = 506 nM (HEK293 cells).
Quantified Difference	MW difference: +17.99 Da (fluoro-iodo vs. target); +~77.9 Da (bromo-iodo vs. target). Density increase: +~0.04 g/cm³ (fluoro-iodo). Bioactivity: 506 nM IC₅₀ for bromo-iodo analog; target compound lacks reported bioactivity.
Conditions	Physicochemical properties from vendor data and predictions. Bioactivity from BindingDB (mPGES-1 assay in HEK293 cells).

Why This Matters

Selection of the non-fluorinated, non-brominated parent scaffold avoids additional halogen mass and altered lipophilicity, which is critical when designing focused libraries where minimal physicochemical perturbation relative to a core is desired.

• [1] BindingDB. BDBM50360819 (CHEMBL1934797) – mPGES-1 inhibition IC₅₀ data. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50360819. View Source

Acyl Side-Chain Variation: Isobutyryl vs. Propanoyl Impact on LogP and Steric Bulk

The isobutyryl (2-methylpropanoyl) side chain provides a branched, sterically demanding acyl group at C3 compared to the linear propanoyl group found in 1-(4-iodophenyl)-3-propanoylpiperidin-2-one . The target compound's calculated logP is 3.26, reflecting the increased lipophilicity conferred by the isobutyryl branch . By contrast, the propanoyl analog is expected to have a lower logP (approximately 2.8–3.0 based on fragment contributions), yielding a ΔlogP of roughly +0.3 to +0.5 units. This difference is meaningful for medicinal chemistry campaigns balancing potency (often correlated with higher logP) against solubility and metabolic stability (favored by lower logP).

Acyl Side-Chain

Class-level

Target logP 3.26 (predicted); propanoyl est. 2.8–3.0; ΔlogP ≈ +0.3 to +0.5

Isobutyryl supports distinct lipophilicity–steric tuning without altering iodine handle

LogP difference estimated; no direct measurement available

Evidence Dimension	Calculated logP and acyl group steric bulk
Target Compound Data	logP = 3.26 (predicted); isobutyryl (branched C4 acyl) at C3; MW 371.21 (CAS 2059943-98-3)
Comparator Or Baseline	1-(4-Iodophenyl)-3-propanoylpiperidin-2-one; linear C3 acyl at C3; estimated logP ~2.8–3.0; MW ~357.19
Quantified Difference	ΔlogP ≈ +0.3 to +0.5 units; ΔMW ≈ +14 Da (one additional methylene in isobutyryl vs. propanoyl).
Conditions	logP values from vendor predictions (Leyan). Comparator logP estimated from fragment contributions; no direct measurement available.

Why This Matters

The isobutyryl group offers a distinct lipophilicity–steric profile that can be exploited to tune target binding and ADME properties without altering the iodophenyl reactive handle.

Supplier-Dependent Purity and Cost Differentials: Ortho-Iodo vs. Para-Iodo Isomer

The ortho-iodo target compound (CAS 2059943-98-3) is priced at approximately $739 per 0.5 g and $2,235 per 5.0 g from Enamine (EN300-329822) [1]. The para-iodo isomer (CAS 2060038-20-0) is available from the same supplier (EN300-329831) at $739 per 0.5 g and $2,235 per 5.0 g as well, though price parity may vary across vendors [2]. Both isomers are offered at 95% purity, but the ortho isomer is listed by fewer suppliers (e.g., Leyan, Enamine vs. multiple vendors for the para isomer), which can impact lead times and volume discounts . The 2-fluoro-4-iodo derivative (CAS 2060029-52-7) is significantly more expensive at approximately $3,808 per 1 g (Bide Pharm), reflecting the added synthetic complexity of fluorine introduction [3].

Procurement Comparison

Head-to-head

Target $739/0.5 g; para isomer same pricing; fluoro-iodo ~$3,808/g

Ortho-iodo isomer balances synthetic utility with commercial accessibility

Pricing from Enamine; supplier availability may vary

Evidence Dimension	Supplier pricing and purity for equivalent package sizes
Target Compound Data	CAS 2059943-98-3: $739/0.5 g, $2,235/5.0 g (Enamine); 95% purity [Leyan]
Comparator Or Baseline	Para isomer (CAS 2060038-20-0): $739/0.5 g, $2,235/5.0 g (Enamine); Fluoro-iodo analog (CAS 2060029-52-7): ~$3,808/1 g (Bide Pharm).
Quantified Difference	Ortho vs. para: comparable pricing from Enamine; ortho vs. fluoro-iodo: fluoro-iodo is ~5× more expensive per gram (based on 1 g pricing).
Conditions	Pricing sourced from Kuujia aggregated vendor listings and Bide Pharm; purity specifications from supplier certificates.

Why This Matters

Procurement decisions must weigh cost, purity, and supplier availability; the ortho-iodo isomer provides a balance of synthetic utility and commercial accessibility relative to more expensive fluorinated analogs.

• [1] Kuujia. 2059943-98-3 Price Page – Enamine EN300-329822. https://www.kuujia.com/price/2059943-98-3.html. View Source
• [2] Kuujia. 2060038-20-0 Price Page – Enamine EN300-329831. https://www.kuujia.com/price/2060038-20-0.html. View Source
• [3] Bide Pharm. CAS 2060029-52-7: 1-(2-Fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one. https://www.bidepharm.com (referenced via Kuujia pricing page). View Source

Optimal Deployment Scenarios for 1-(2-Iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one Based on Differentiated Evidence

Scaffold for Kinase Inhibitor Libraries via Ortho-Iodo-Directed Cross-Coupling

The ortho-iodophenyl group enables sequential Pd-catalyzed cross-coupling (Suzuki, Sonogashira) at the aryl iodide while the isobutyryl side chain introduces steric differentiation at the C3 position, generating focused kinase inhibitor libraries with controlled conformational diversity [1]. The target compound's distinct ortho-iodo geometry is preferred over the para isomer when the synthetic route requires the iodine proximal to the piperidinone core for intramolecular cyclization or chelation-assisted transformations.

Peptidomimetic Building Block Requiring Defined Lipophilicity

With a predicted logP of 3.26, the compound resides in a lipophilicity range suitable for peptidomimetic scaffolds targeting intracellular protein–protein interactions [1]. The isobutyryl group provides a metabolically stable branched acyl moiety compared to linear propanoyl analogs, which are more susceptible to β-oxidation-like degradation pathways. Researchers developing orally bioavailable peptidomimetics should select this scaffold when the target logD₇.₄ window is 2.5–3.5 .

Cost-Efficient Intermediate for Scale-Up When Fluorinated Analogs Are Prohibitively Expensive

At approximately $739 per 0.5 g from Enamine, the target compound offers a >5-fold cost advantage over the 2-fluoro-4-iodo analog (~$3,808/g) for equivalent synthetic utility [1]. This makes it the economically rational choice for early-stage medicinal chemistry where multiple analogs must be synthesized in parallel, reserving fluorinated building blocks for late-stage lead optimization only after the core scaffold has been validated.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Ortho-iodo handle for Pd-catalyzed diversification

Cross-coupling efficiency and steric control

Peptidomimetic scaffold development

Reported logP range and branched isobutyryl group

Intracellular target engagement and metabolic stability

Cost-sensitive parallel library synthesis

Economic viability vs. fluorinated analogs

Scalability and multi-vendor sourcing

• [1] Kuujia. Cas no 2059943-98-3 – Applications section. https://www.kuujia.com/cas-2059943-98-3.html. View Source